2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile

• IUPAC Name: 2-(1,1-dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile
• InChI: InChI=1S/C15H15N3O2S/c16-11-12-10-15(17-14-5-2-1-4-13(12)14)18-6-3-8-21(19,20)9-7-18/h1-2,4-5,10H,3,6-9H2
• InChI Key: MMNVPJWVRNTZJC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1)C2=NC3=CC=CC=C3C(=C2)C#N
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol

Description

2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is a heterocyclic molecule that contains both nitrogen and sulfur atoms in its structure. The synthesis of this compound is complex and requires specific conditions to achieve high yields. The purpose of

Mechanism of Action

The mechanism of action of 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile is not fully understood. However, it is believed that the compound exerts its biological effects by interacting with specific molecular targets in cells. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile are varied and depend on the specific application. In the context of cancer treatment, this compound has been shown to induce cell death in cancer cells and inhibit tumor growth. In the context of neurodegenerative diseases, it has been shown to protect neurons from oxidative stress and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile is its potential to be used as a lead compound for the development of new drugs. Its unique structure and biological activities make it an attractive target for further investigation. However, one limitation of this compound is its complex synthesis method, which may limit its widespread use in laboratory experiments.

Future Directions

There are several future directions for research on 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile. One direction is to investigate its potential use in the treatment of other diseases, such as viral infections and autoimmune diseases. Another direction is to explore the structure-activity relationship of this compound to identify more potent derivatives. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential interactions with other drugs.

Synthesis Methods

The synthesis of 2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile is a multi-step process that involves the reaction of quinoline-4-carboxaldehyde with thiosemicarbazide in the presence of a base to form the corresponding thiazolidinone intermediate. This intermediate is then reacted with a cyano group-containing reagent such as acetonitrile or malononitrile to yield the final product. The yield of this reaction is highly dependent on the reaction conditions and the purity of the starting materials.

Scientific Research Applications

2-(1,1-Dioxo-1,4-thiazepan-4-yl)quinoline-4-carbonitrile has been the subject of scientific research due to its potential applications in various fields. One of the primary applications of this compound is in the field of medicinal chemistry. It has been shown to exhibit anticancer, antiviral, and antimicrobial activities. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.